Cas no 1396768-39-0 (N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide)

• Product Name: N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
• CAS No: 1396768-39-0
• MF: C₁₉H₁₈BrN₃O₂S
• MW: 432.334122180939
• CID: 5365273
• Update Time: 2025-07-23

N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-2-methylphenyl)-1-(4-methoxy-2-benzothiazolyl)-3-azetidinecarboxamide
• N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide

• Inchi： 1S/C19H18BrN3O2S/c1-11-8-13(20)6-7-14(11)21-18(24)12-9-23(10-12)19-22-17-15(25-2)4-3-5-16(17)26-19/h3-8,12H,9-10H2,1-2H3,(H,21,24)
• InChI Key： UKFVWXSXRMKYGB-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(OC)C=CC=C3S2)CC(C(NC2=CC=C(Br)C=C2C)=O)C1

Experimental Properties

• Density: 1.554±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.48±0.70(Predicted)

Additional information on N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide

Introduction to N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide (CAS No. 1396768-39-0)

N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With a CAS number of 1396768-39-0, this compound represents a confluence of aromatic rings, heterocyclic moieties, and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide consists of a phenyl ring substituted with a bromine atom and a methyl group at the 4 and 2 positions, respectively. This aromatic core is linked to an azetidine ring, which is further connected to a 1,3-benzothiazole moiety. The presence of the 4-methoxy group on the benzothiazole ring introduces a polar region that can enhance solubility and interact with biological targets in specific ways.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The benzothiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an azetidine ring into this framework may further modulate the pharmacological profile of the compound, making it a valuable asset in the quest for novel pharmaceutical agents.

The synthesis of N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The bromination of the phenyl ring followed by nucleophilic substitution with the azetidine carboxamide group is a critical step in establishing the core structure. Subsequent functionalization with the 1,3-benzothiazole moiety completes the synthesis process. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity.

The pharmacological potential of N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide has been explored in several preclinical studies. These investigations have revealed promising results in terms of binding affinity to various biological targets and modulating cellular pathways associated with disease progression. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer cell proliferation and survival.

In addition to its potential anticancer applications, N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide has shown promise in addressing inflammatory disorders. The presence of the 4-methoxy group on the benzothiazole ring is believed to contribute to its anti-inflammatory properties by interacting with specific receptors and enzymes involved in the inflammatory response. This makes it a candidate for further development as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and molecular dynamics simulations, researchers can gain insights into how N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide interacts with its target proteins. This information can be used to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The development of novel pharmaceutical agents is an iterative process that involves extensive characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the identity and purity of N-(4-bromo-2-methylphenyl)-1-(4-methoxy-1,3-benzothiazol-2-